Cas no 676-83-5 (methylphosphonous dichloride)

Methylphosphonous dichloride (CH3PCl2) is a key organophosphorus compound widely used as an intermediate in the synthesis of flame retardants, pesticides, and pharmaceuticals. Its high reactivity, particularly in phosphorylation and reduction reactions, makes it valuable for producing phosphonates and other derivatives. The compound’s stability under controlled conditions ensures consistent performance in industrial applications. Methylphosphonous dichloride is also employed in the preparation of ligands for coordination chemistry due to its ability to form stable complexes with metals. Proper handling is essential, as it reacts vigorously with water and requires inert storage conditions. Its versatility and efficiency in synthetic pathways underscore its importance in specialized chemical processes.

methylphosphonous dichloride structure

Product Name:methylphosphonous dichloride

CAS No:676-83-5

MF:CH₃Cl₂P

MW:116.914279222488

CID:82953

PubChem ID:24870366

Update Time:2025-06-07

methylphosphonous dichloride Chemical and Physical Properties

Names and Identifiers

- methylphosphonous dichloride
- dichloro(methyl)phosphane
- METHYLDICHLOROPHOSPHINE
- Methylphosphinic dichloride
- Methylphosphinous dichloride
- Methylphosphorus dichloride
- InChI=1/CH3Cl2P/c1-4(2)3/h1H
- Methyl phosphonous dichloride
- SCHEMBL331802
- CH3PCl2
- 676-83-5
- PHOSPHONOUS DICHLORIDE, METHYL-
- Phosphine, dichloromethyl-
- AKOS015913867
- PMeCl2
- DTXSID1060978
- Dichloromethylphosphine
- UN 2845
- dichloro(methyl)phosphine
- EC 211-631-8
- SCHEMBL11569887
- FT-0632786
- Methyl dichlorophosphine
- GEO-00992
- Dichloromethylphosphine, 96%
- Dichloro-methylphosphine
- EINECS 211-631-8
- methyldichloro-phosphine
- Dichloromethylphosphine, technical grade, 90%
- NS00002674
- Phosphonous dichloride, P-methyl-
- DB-009767
- MDL： MFCD00013616
- Inchi： 1S/CH3Cl2P/c1-4(2)3/h1H3
- InChI Key： CDPKWOKGVUHZFR-UHFFFAOYSA-N
- SMILES： ClP(C)Cl

Computed Properties

Exact Mass: 115.93500
Monoisotopic Mass: 115.935
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 4
Rotatable Bond Count: 0
Complexity: 13.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Colorless Transparent Liquid
Density: 1.322 g/mL at 25 °C(lit.)
Boiling Point: 82 °C(lit.)
Flash Point: Fahrenheit: 120.2 ° f
Celsius: 49 ° c
Refractive Index: n20/D 1.496(lit.)
Water Partition Coefficient: Reacts with water.
PSA: 13.59000
LogP: 2.40570
Sensitiveness: Air & Moisture Sensitive
Solubility: Strong reaction with water

methylphosphonous dichloride Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H226-H250-H301-H311-H314-H331
Warning Statement： P222-P231-P261-P280-P301+P310-P422
Hazardous Material transportation number：UN 2845
WGK Germany：3
Hazard Category Code： 14-17-23/24/25-34
Safety Instruction： 16-23-26-36/37/39-45
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：I
TSCA：Yes
Hazard Level：6.1
Safety Term：6.1
Risk Phrases：R34; R29; R23/24/25; R17; R14; R10
Storage Condition：Flammable area

methylphosphonous dichloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-3220-25g	Methyldichlorophosphine	676-83-5	97%	25g	9804CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-3220-5g	Methyldichlorophosphine	676-83-5	97%	5g	2451CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-3220-25g	Methyldichlorophosphine	676-83-5	97%	25g	9804.0CNY	2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-3220-5g	Methyldichlorophosphine	676-83-5	97%	5g	2451.0CNY	2021-07-16
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	30211-1g	Methyldichlorophosphine, 97+%	676-83-5	97+%	1g	￥217.00	2023-03-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	30211-5g	Methyldichlorophosphine, 97+%	676-83-5	97+%	5g	￥1085.00	2023-03-03
A2B Chem LLC	AB76188-5g	METHYLDICHLOROPHOSPHINE	676-83-5	97%	5g	$306.00	2023-12-30
1PlusChem	1P003SKC-5g	METHYLDICHLOROPHOSPHINE	676-83-5	97%	5g	$306.00	2023-12-16

methylphosphonous dichloride Production Method

Production Method 1

676-59-5

676-83-5

811-62-1

Reaction Conditions

Reference

Organic phosphorus compounds. VIII. The direct synthesis of alkyl and arylhalophosphines

Maier, Ludwig; et al, Helvetica Chimica Acta, 1963, 46(6), 2020-40

methylphosphonous dichloride Raw materials

Phosphine, dimethyl-(6CI,7CI,8CI,9CI)

methylphosphonous dichloride Preparation Products

methylphosphonous dichloride Related Literature

1. 86. The reaction of bicyclo[2,2,1]heptadiene with methylphosphonous dichloride

M. Green J. Chem. Soc. 1965 541
2. 86. The reaction of bicyclo[2,2,1]heptadiene with methylphosphonous dichloride

M. Green J. Chem. Soc. 1965 541
3. The stereochemistry of the reaction of phosphonous and phosphinous halides with 1,3-dienes

A. Bond,M. Green,S. C. Pearson J. Chem. Soc. B 1968 929
4. o-Quinonoid compounds. Part VI. Spiroconjugation in the ethylene acetal of 1,3-diphenylinden-2-one and derivatives of benzo[c]phosphole 2-oxide

J. Murray Holland,David W. Jones J. Chem. Soc. Perkin Trans. 1 1973 927
5. Synthesis and crystal structure of the novel cyclometallophosphine complex Re4Cl2(CO)15{MePP(Me)PMe}

Nicholas J. Taylor J. Chem. Soc. Chem. Commun. 1985 476